Cas no 2768327-72-4 (3-[2-Fluoro-5-(trifluoromethyl)phenyl]pyrrolidine hydrochloride)

• Product Name: 3-[2-Fluoro-5-(trifluoromethyl)phenyl]pyrrolidine hydrochloride
• CAS No: 2768327-72-4
• MF: C₁₁H₁₂ClF₄N
• MW: 269.666296005249
• CID: 6785319
• PubChem ID: 165989381
• Update Time: 2025-05-23

3-[2-Fluoro-5-(trifluoromethyl)phenyl]pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluoro-5-(trifluoromethyl)phenyl)pyrrolidine hydrochloride
• 3-[2-fluoro-5-(trifluoromethyl)phenyl]pyrrolidine hydrochloride
• 2768327-72-4
• EN300-37392277
• 3-[2-Fluoro-5-(trifluoromethyl)phenyl]pyrrolidine hydrochloride

• Inchi： 1S/C11H11F4N.ClH/c12-10-2-1-8(11(13,14)15)5-9(10)7-3-4-16-6-7;/h1-2,5,7,16H,3-4,6H2;1H
• InChI Key： FWDJUPYGRMCJNY-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=C(C(F)(F)F)C=C1C1CNCC1

Computed Properties

• Exact Mass: 269.0594397g/mol
• Monoisotopic Mass: 269.0594397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-[2-Fluoro-5-(trifluoromethyl)phenyl]pyrrolidine hydrochloride

3-[2-Fluoro-5-(trifluoromethyl)phenyl]pyrrolidine hydrochloride: A Comprehensive Overview

The compound 3-[2-Fluoro-5-(trifluoromethyl)phenyl]pyrrolidine hydrochloride (CAS No. 2768327-72-4) is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a substituted phenyl group. The phenyl group is further substituted with a fluorine atom at the 2-position and a trifluoromethyl group at the 5-position, making it a derivative of pyrrolidine with distinct chemical and biological properties.

Pyrrolidine, a five-membered nitrogen-containing ring, serves as the backbone of this compound. The substitution pattern on the phenyl ring introduces electronic effects that can significantly influence the compound's reactivity and bioavailability. The fluorine atom at the 2-position introduces an electron-withdrawing effect, while the trifluoromethyl group at the 5-position enhances both electron withdrawal and steric hindrance. These structural features make 3-[2-Fluoro-5-(trifluoromethyl)phenyl]pyrrolidine hydrochloride a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its ability to form hydrogen bonds, combined with its lipophilic properties, makes it an ideal candidate for targeting specific biological pathways. For instance, research has shown that derivatives of this compound can modulate ion channels, which are critical in various physiological processes such as neuronal signaling and cardiovascular function.

The synthesis of 3-[2-Fluoro-5-(trifluoromethyl)phenyl]pyrrolidine hydrochloride involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The introduction of the fluorine and trifluoromethyl groups is achieved through electrophilic aromatic substitution or other advanced methodologies. Subsequent steps involve cyclization to form the pyrrolidine ring, followed by protonation to yield the hydrochloride salt. This synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

In terms of pharmacokinetics, 3-[2-Fluoro-5-(trifluoromethyl)phenyl]pyrrolidine hydrochloride exhibits favorable absorption profiles in preclinical models. Its lipophilic nature allows for efficient crossing of biological membranes, while its nitrogen-containing ring contributes to solubility in aqueous media. These properties are advantageous for drug delivery systems that require rapid onset of action and sustained efficacy.

One of the most exciting developments involving this compound is its application in antiviral therapy. Studies have demonstrated that certain derivatives can inhibit viral replication by targeting key enzymes involved in viral life cycles. This potential application has been supported by recent advancements in high-throughput screening techniques, which have enabled researchers to identify lead compounds with potent antiviral activity.

Moreover, 3-[2-Fluoro-5-(trifluoromethyl)phenyl]pyrrolidine hydrochloride has shown promise in oncology research. Preclinical data suggest that it may induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways. These findings underscore its potential as a chemotherapeutic agent or as part of combination therapies aimed at improving treatment outcomes for various malignancies.

In conclusion, 3-[2-Fluoro-5-(trifluoromethyl)phenyl]pyrrolidine hydrochloride (CAS No. 2768327-72-4) is a versatile compound with a wealth of potential applications in pharmaceuticals and beyond. Its unique structure, combined with its favorable pharmacokinetic properties, positions it as a valuable tool in drug discovery and development. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing therapeutic interventions across diverse disease areas.